1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone

• IUPAC Name: 1-(4-bromophenyl)-2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]ethanone
• InChI: InChI=1S/C15H10BrN3O3S/c16-10-3-1-9(2-4-10)14(20)8-23-15-17-12-6-5-11(19(21)22)7-13(12)18-15/h1-7H,8H2,(H,17,18)
• InChI Key: DZDZGEKTPDUBNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CSC2=NC3=C(N2)C=C(C=C3)[N+](=O)[O-])Br
• Molecular Formula: C15H10BrN3O3S
• DSSTOX Substance ID: DTXSID70362465
• Molecular Weight: 392.2 g/mol
• CAS RN: 5347-50-2

Description

1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone, also known as BNIT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The exact mechanism of action of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is not fully understood. However, it is believed to exert its biological activity by interacting with various cellular targets such as enzymes and receptors. For example, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to inhibit the activity of certain enzymes such as topoisomerase II and carbonic anhydrase IX, which are involved in cancer cell growth and survival.
Biochemical and Physiological Effects
1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to exert various biochemical and physiological effects. In cancer cells, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to induce apoptosis, inhibit cell proliferation, and suppress the expression of certain oncogenes. In fungal cells, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to inhibit the biosynthesis of ergosterol, leading to cell membrane disruption and cell death. In addition, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been found to exhibit strong fluorescence emission in the visible region, making it a promising candidate for various applications such as bioimaging and sensing.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is its potent biological activity, which makes it a promising candidate for various applications such as anti-cancer therapy and fungicide development. In addition, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone exhibits strong fluorescence emission in the visible region, making it a useful tool for various applications such as bioimaging and sensing. However, one of the main limitations of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is its low solubility in water, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for the study of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone. One area of research is the development of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone-based anti-cancer therapies. Further studies are needed to determine the efficacy and safety of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone in preclinical and clinical trials. Another area of research is the development of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone-based fungicides. Further studies are needed to determine the efficacy and safety of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone in various plant systems. Finally, further studies are needed to explore the potential applications of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone as a fluorescent material in various fields such as bioimaging and sensing.

Synthesis Methods

The synthesis of 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone involves the reaction between 4-bromoacetophenone and 5-nitro-2-mercaptobenzimidazole in the presence of a base such as potassium hydroxide. The reaction yields 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone as a yellow solid with a melting point of 220-224°C.

Scientific Research Applications

1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been extensively studied for its potential applications in various fields. In medicine, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has shown promising results as an anti-cancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is believed to exert its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing the expression of certain oncogenes.
In agriculture, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been studied for its potential use as a fungicide. It has been found to exhibit potent fungicidal activity against various plant pathogens, including Fusarium oxysporum and Botrytis cinerea. 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone is believed to exert its fungicidal activity by inhibiting the biosynthesis of ergosterol, a key component of fungal cell membranes.
In material science, 1-(4-bromophenyl)-2-[(5-nitro-1H-benzimidazol-2-yl)thio]ethanone has been studied for its potential use as a fluorescent material. It has been found to exhibit strong fluorescence emission in the visible region, making it a promising candidate for various applications such as bioimaging and sensing.